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Compound of Interest

Compound Name: Homocystine, DL-

Cat. No.: B109188

Essential Safety and Handling Guide for DL-
Homocystine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides
iImmediate, essential safety and logistical information for the handling of DL-Homocystine, with
a focus on personal protective equipment, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

Adherence to the following PPE guidelines is crucial to minimize exposure and ensure personal
safety when handling DL-Homocystine.[1]
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Chemical and Physical Properties

Below is a summary of key quantitative data for DL-Homocystine.
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Property Value

CAS Number 454-29-5[2][3][5]

Molecular Weight 268.35 g/mol [6]

Physical State Solid powder.[3][6][7]

Melting Point >300 °CJ6]

Flash Point > 112 °C (> 233.60 °F)[3]

Solubility Soluble in 1IN HCI at approximately 10 mg/ml.[7]

Recommended: -20°C[2][7] or refrigerated at

Storage Temperature
+2°C to +8°C.[4]

Purity >95%(7]

icoloaical

Route Data

May be harmful if swallowed, inhaled, or

absorbed through the skin.[3] Causes skin and

Acute Toxicity ] o )
serious eye irritation.[2] May cause respiratory
irritation.[2][3]

LD50 (Intraperitoneal) 500 mg/kg (mouse)[5]

Operational Plan for Safe Handling

A systematic workflow is essential to minimize risks.
Step 1: Engineering Controls

o Always work in a well-ventilated area.[2][3] For procedures that may generate dust or
aerosols, such as weighing or preparing solutions, use a chemical fume hood.[1]

» Facilities should be equipped with an eyewash station.[2]

Step 2: Personal Protective Equipment (PPE)
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» Before handling, don the appropriate PPE as detailed in the table above. Ensure gloves are
inspected for integrity prior to use.[8]

Step 3: Handling the Compound

Avoid contact with skin, eyes, and clothing.[2][3]

Avoid breathing dust, vapor, mist, or gas.[3] Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][4][7]

Do not eat, drink, or smoke in the laboratory.[2]
Step 4: Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[2][3][4]

e The recommended storage temperature is -20°C or refrigerated between +2°C and +8°C.[2]

[41[7]

First Aid Measures

Immediate action is necessary in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][2][3]

Remove contaminated clothing. Flush skin with
Skin Contact plenty of water for at least 15 minutes. Seek

medical attention if irritation occurs.[1][2][3]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ) )
is difficult, provide oxygen. Seek medical
attention.[1][2][3]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek medical attention

immediately.[2][3]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

e Solid Waste: Collect excess solid DL-Homocystine in a clearly labeled, sealed container.
Dispose of it as chemical waste in accordance with institutional, local, and national
regulations.[1]

» Liquid Waste: Collect solutions containing DL-Homocystine in a designated and labeled
waste container. Do not pour solutions down the drain.[1] Dispose of the liquid waste
container through your institution's hazardous waste management program.|[1]

o Contaminated Materials: Items such as gloves, weigh boats, and paper towels that have
come into contact with DL-Homocystine should be placed in a sealed bag and disposed of
as chemical waste.[1]
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Emergency Procedure: Chemical Spill Workflow

The following diagram outlines the procedural steps for handling a spill of DL-Homocystine.

Workflow for DL-Homocystine Spill Response

Immedia# Actions

Assess Spill Size

& Risk

Alert Nearby
Personnel

Evacuate Area
(If Necessary)

Don Appropriate PPE

Containme‘;t & Cleanup
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(Sweep or Absorb)

Clean Up Spill

Collect Waste in
Labeled Container

Decontaminate
the Area

Post-Cleanup
Y

Remove PPE
Carefully

Wash Hands
Thoroughly

Report Incident

y

Procedure

Complete
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Caption: Standard operating procedure for responding to a DL-Homocystine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b109188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

